Cas no 1246523-63-6 (1,3-Dimyristin-d5)

• Product Name: 1,3-Dimyristin-d5
• CAS No: 1246523-63-6
• MF: C₃₁H₅₅D₅O₅
• MW: 517.84
• CID: 4763715
• Update Time: 2025-10-31

1,3-Dimyristin-d5 Chemical and Physical Properties

Names and Identifiers

• 1,3-14:0 D5 DG
• 1,3-Dimyristin-d5

• Inchi： 1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-27-29(32)28-36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3/i27D2,28D2,29D
• InChI Key： JADYBWICRJWGBW-IPDPWHDOSA-N
• SMILES： C([2H])([2H])(OC(=O)CCCCCCCCCCCCC)C([2H])(O)C([2H])([2H])OC(=O)CCCCCCCCCCCCC

Additional information on 1,3-Dimyristin-d5

Professional Introduction to Compound with CAS No. 1246523-63-6 and Product Name: 1,3-Dimyristin-d5

1,3-Dimyristin-d5, a deuterated derivative of 1,3-dimyristin, is a compound of significant interest in the field of biochemical research and pharmaceutical development. With a CAS number of 1246523-63-6, this molecule has garnered attention due to its unique structural properties and potential applications in various scientific studies. The deuterium labeling in its molecular structure not only enhances its stability but also allows for more precise analytical techniques, making it an invaluable tool in modern chemical biology.

The compound 1,3-dimyristin itself is a glycerolipid composed of two myristic acid chains attached to a glycerol backbone. Myristic acid, an 14-carbon saturated fatty acid, is known for its role in membrane stabilization and as a cofactor for various enzymes. The presence of two myristic acid chains in 1,3-dimyristin contributes to its amphipathic nature, enabling it to interact with both hydrophobic and hydrophilic environments. This characteristic makes it particularly useful in the study of lipid-protein interactions and membrane dynamics.

The deuterated version, 1,3-Dimyristin-d5, incorporates deuterium atoms (²H) into the myristic acid chains. Deuterium labeling is a common technique in analytical chemistry and biochemistry to improve the sensitivity and specificity of spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy. The heavier isotope of hydrogen disrupts the hydrogen-deuterium exchange processes, allowing researchers to obtain clearer and more detailed NMR spectra. This is particularly beneficial when studying complex biological systems where multiple interactions may be occurring simultaneously.

Recent advancements in metabolomics have highlighted the importance of lipidomics in understanding cellular processes and disease mechanisms. 1,3-Dimyristin-d5 has been utilized in these studies to profile lipidomes in various tissues and cell types. Its stable deuterated form provides a reliable internal standard for quantifying endogenous lipids, facilitating the identification and quantification of lipid species that may be present in low concentrations.

In addition to its role in metabolomics, 1,3-Dimyristin-d5 has found applications in drug discovery and development. Lipids are increasingly recognized as key players in signal transduction pathways and are often targeted by therapeutic agents. By studying the interactions between lipids and potential drug candidates using 1,3-Dimyristin-d5, researchers can gain insights into how these molecules modulate cellular functions. This information is crucial for designing drugs that can effectively target lipid-mediated diseases such as obesity, diabetes, and cardiovascular disorders.

The use of 1,3-Dimyristin-d5 in high-throughput screening (HTS) assays has also been explored. These assays allow researchers to rapidly test the efficacy of numerous compounds against specific biological targets. The deuterated lipid can serve as a substrate or inhibitor in these assays, providing a means to identify novel therapeutic agents with minimal interference from background noise.

Another area where 1,3-Dimyristin-d5 has shown promise is in the study of protein-lipid interactions. Many integral membrane proteins require specific lipid environments to maintain their structure and function. By incorporating 1,3-Dimyristin-d5 into model membranes or protein preparations, researchers can investigate how lipids influence protein activity. This approach has been particularly useful in understanding the mechanisms underlying diseases caused by protein misfolding or dysfunction.

The chemical synthesis of 1,3-Dimyristin-d5 presents unique challenges due to the need for precise incorporation of deuterium atoms. Advanced synthetic techniques such as deuteration reactions under controlled conditions are employed to ensure high isotopic purity. These synthetic methods are critical for maintaining the integrity of the compound during its use in research applications.

Quality control measures are essential when working with compounds like 1,3-Dimyristin-d5. Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and NMR spectroscopy are used to verify the purity and isotopic composition of the compound. These rigorous quality control protocols ensure that researchers obtain reliable results from their experiments.

The future prospects for 1,3-Dimyristin-d5 are promising as advancements continue to be made in biochemical research methodologies. Its versatility makes it a valuable tool for investigating lipid-mediated processes across various biological systems. As our understanding of lipids grows, so too will the applications of this innovative compound.